Cas no 66491-74-5 (3-[(2-aminoethyl)selanyl]alanine)

• Product Name: 3-[(2-aminoethyl)selanyl]alanine
• CAS No: 66491-74-5
• MF: C₅H₁₃ClN₂O₂Se
• MW: 247.581919431686
• CID: 964084
• PubChem ID: 24197351
• Update Time: 2025-04-19

3-[(2-aminoethyl)selanyl]alanine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-aminoethyl)selanyl]alanine
• 2-amino-3-(2-aminoethylselanyl)propanoic acid,hydrochloride
• 3-((2-Aminoethyl)seleno)alanine
• Alanine, 3-((2-aminoethyl)seleno)-
• NSC261137
• 3-[(2-Aminoethyl)selanyl]alanine--hydrogen chloride (1/1)
• DTXSID80975060
• NSC-261137
• 59660-87-6
• 66491-74-5
• Selenalysine Hydrochloride
• 2-Amino-3-((2-aminoethyl)selanyl)propanoic acid hydrochloride

• Inchi： 1S/C5H12N2O2Se.ClH/c6-1-2-10-3-4(7)5(8)9;/h4H,1-3,6-7H2,(H,8,9);1H
• InChI Key： SNXWQFFSLUAENB-UHFFFAOYSA-N
• SMILES： [Se](CCN)CC(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 206.01246
• Monoisotopic Mass: 247.983077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3

Experimental Properties

• Boiling Point: 352.7°C at 760 mmHg
• Flash Point: 167.1°C
• PSA: 89.34
• LogP: 1.10040